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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780575 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

document provides essential, immediate safety and logistical information for the handling of

VO-Ohpic trihydrate, a potent inhibitor of PTEN (Phosphatase and tensin homolog)[1][2][3].

Hazard Identification and Classification
VO-Ohpic trihydrate is classified as a hazardous substance. It is harmful if swallowed, causes

skin irritation, serious eye irritation, and may cause respiratory irritation[4].

GHS Classification:

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

GHS Label Elements:
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Pictogram Signal Word

Exclamation mark pictogram Warning

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling VO-Ohpic trihydrate
to minimize exposure and ensure personal safety[4].

Body Part Required PPE Specifications

Eyes/Face Eye Protection
Safety goggles with side-

shields

Hands Hand Protection
Protective gloves (e.g., nitrile,

neoprene)

Skin/Body Skin and Body Protection
Impervious clothing (e.g., lab

coat)

Respiratory Respiratory Protection Suitable respirator

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of VO-Ohpic
trihydrate and preventing accidental exposure.

Operational Plan:

Ventilation: Use only outdoors or in a well-ventilated area[4]. Ensure adequate ventilation

and provide an accessible safety shower and eye wash station[4].

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling[4]. Avoid breathing dust, fume, gas, mist, vapors, or spray[4].

Clothing: Take off contaminated clothing and wash it before reuse[4].

Storage Plan:
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Condition Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Store in a well-ventilated place and keep the container tightly closed. The storage area should

be locked[4].

Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

If Inhaled
Remove victim to fresh air and keep at rest in a

position comfortable for breathing[4].

If on Skin Wash with plenty of soap and water[4].

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[4].

If Swallowed Rinse mouth[4].

Disposal Plan
Dispose of the contents and container in accordance with local, regional, and national

regulations[4]. Do not allow the product to enter drains, water courses, or the soil[4].

Experimental Protocols
VO-Ohpic trihydrate is a potent inhibitor of PTEN with an IC₅₀ of 46±10 nM[1][3]. It is often

used in both in vitro and in vivo studies to investigate the PTEN signaling pathway.
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In Vitro Kinase Assay
To determine the inhibitory effect of VO-Ohpic trihydrate on PTEN activity, a common method

is a kinase assay[3]:

Pre-incubation: Pre-incubate the PTEN enzyme with various concentrations of VO-Ohpic
trihydrate at room temperature for 10 minutes.

Reaction Initiation: Add the appropriate substrate to start the phosphatase reaction.

Data Analysis: Determine background absorbance or fluorescence from VO-Ohpic
trihydrate in the assay buffer and correct the data accordingly.

In Vivo Animal Studies
For in vivo experiments, VO-Ohpic trihydrate can be administered via intra-peritoneal

injection. The following is an example protocol for mice[3]:

Animal Model: Male C57BL6 mice are commonly used.

Anesthesia: Anesthetize the mice with an appropriate anesthetic (e.g., pentobarbital at 70

mg/kg).

Administration: Administer VO-Ohpic trihydrate by intra-peritoneal injection at a dosage of

10 μg/kg. A saline solution can be used as a control.

Experimental Procedure: The specific experimental procedure, such as inducing ischemia-

reperfusion injury, will follow the administration of the compound.

Endpoint Analysis: At the end of the experiment, euthanize the animals and collect tissues

for analysis.

Solubility and Stock Solution Preparation
The solubility of VO-Ohpic trihydrate varies depending on the solvent.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13074/VO-Ohpic-trihydrate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13074/VO-Ohpic-trihydrate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility

DMSO >10 mM[2]

10% DMSO + 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL

10% DMSO + 40% PEG300 + 5% Tween-80 +

45% Saline
1 mg/mL

For cell culture experiments, it is recommended to prepare a stock solution in fresh DMSO at a

concentration at least 1000 times higher than the working solution. To enhance solubility,

warming the tube at 37°C for 10 minutes and/or using an ultrasonic bath may be helpful[2].

Visualized Workflows
To further clarify the handling and experimental procedures, the following diagrams illustrate

the key workflows.
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Safe Handling Workflow for VO-Ohpic Trihydrate

Preparation

Handling
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(Review SDS)
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(Gloves, Goggles, Lab Coat, Respirator)

Prepare Ventilated Workspace
(Fume Hood)

Weigh/Measure
VO-Ohpic Trihydrate

Prepare Stock/Working Solution

Clean and Decontaminate Workspace

Doff Personal Protective Equipment

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of VO-Ohpic trihydrate.
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In Vivo Experimental Workflow

Select Animal Model
(e.g., C57BL6 mice)

Anesthetize Animal

Administer VO-Ohpic Trihydrate
(i.p. injection)

Perform Experimental Procedure
(e.g., Ischemia-Reperfusion)

Euthanize and Analyze Tissues

Click to download full resolution via product page

Caption: A typical workflow for an in vivo experiment using VO-Ohpic trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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